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Compound of Interest

Compound Name: LNOO2

Cat. No.: B1189572

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling liquid nitrogen (LN2), a substance frequently used for cryogenic
applications. Adherence to these procedures is critical to mitigate the inherent risks associated
with its extremely low temperature and rapid expansion upon vaporization.

Core Hazards of Liquid Nitrogen

Liquid nitrogen presents three primary hazards in a laboratory setting:

o Asphyxiation: As LN2 vaporizes, it expands to a large volume of nitrogen gas (an expansion
ratio of 1:694 at 20°C) which can displace oxygen in poorly ventilated areas, leading to a risk
of asphyxiation.[1][2]

» Cryogenic Burns (Frostbite): Direct contact with liquid nitrogen or cold nitrogen vapor can
cause severe frostbite to the skin and eyes.[1][3] Even brief contact can result in serious
tissue damage.

o Explosion: The rapid expansion of LN2 upon heating within a sealed or inadequately vented
container can lead to a dangerous pressure buildup and subsequent explosion.[1][3]
Materials submerged in LN2 can also become brittle and may shatter.[2]

Personal Protective Equipment (PPE)

The appropriate level of PPE is dependent on the volume of liquid nitrogen being handled.
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Required Personal Protective Equipment

Volume of Liquid Nitrogen
(PPE)

Safety glasses or goggles, Standard nitrile or

<100mL
latex gloves.[4]

Safety glasses or goggles, Cryogenic face
100mL - 1000mL _ /9 _ 9009 Yo
shield, Cryogenic gloves.[4]

Safety glasses or goggles, Cryogenic face

>1000mL or Transferring shield, Cryogenic gloves, Cryogenic vest/apron.

[4]

Important Considerations for PPE:

o Always wear long pants and closed-toe shoes.[5] Trousers should be cuff-less and worn over
shoes to prevent LN2 from being trapped.[3]

o Cryogenic gloves should be loose-fitting and easily removable.[3]

e Alab coat should be worn to protect from incidental splashes.[5][6]

Safe Handling and Operational Protocol

1. Preparation:
e Ensure the work area is well-ventilated to prevent the accumulation of nitrogen gas.[1][2]
» Inspect all PPE for damage before use.

e Only use containers (Dewars) specifically designed for cryogenic liquids.[1][3] Glass dewars
should be wrapped with tape to contain fragments in case of implosion.[3]

2. Dispensing and Transporting:
» When dispensing, use a cryogenic hose and phase separator.[2][4]

» Pour liquid nitrogen slowly and carefully to minimize splashing.[1]
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o Never overfill containers.

e When transporting a Dewar, use a cart or other stable device.

3. In Case of a Spill:

o Evacuate the area immediately, especially in confined spaces.

» Ventilate the area thoroughly.

 Allow the liquid nitrogen to evaporate completely before re-entering.
4. First Aid for LN2 Exposure:

o Skin Contact: Immediately warm the affected area with warm water (not to exceed 108°F or
42°C).[2] Do not rub the affected area.[2] Seek immediate medical attention.[2]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.
[2] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[2]

 Inhalation: Move the individual to fresh air.[2] If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Disposal Plan

Unused liquid nitrogen should be disposed of by allowing it to evaporate in a well-ventilated
area.[2]

e DO NOT dispose of liquid nitrogen in any sealed container.

e NEVER pour liquid nitrogen down a sink or into any plumbing.[2] The extreme cold can
cause pipes to fracture.[2]

Visual Guides
LN2 Handling Workflow
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Caption: Step-by-step workflow for the safe handling of liquid nitrogen.
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Caption: Decision-making process for responding to a liquid nitrogen spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1189572?utm_src=pdf-body-img
https://www.benchchem.com/product/b1189572?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1189572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

References

ebclouisiana.com [ebclouisiana.com]
wpi.edu [wpi.edu]

1.
2.
3.

e 4. uwm.edu [uwm.edu]
5. youtube.com [youtube.com]
6.

nyu.edu [nyu.edu]

Liquid Nitrogen Handling Procedure [SAFE 1.0] - Biomedical Sciences Labs [uwm.edu]

« To cite this document: BenchChem. [Essential Safety and Handling Protocols for Liquid
Nitrogen (LN2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1189572#personal-protective-equipment-for-

handling-In002]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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